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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
3-Ethoxy-1,2-propanediol, with a focus on its boiling point and density. Detailed experimental
protocols for the determination of these properties are outlined to ensure accurate and
reproducible results in a laboratory setting.

Physicochemical Data of 3-Ethoxy-1,2-propanediol

Quantitative data for 3-Ethoxy-1,2-propanediol are summarized in the table below for easy
reference and comparison.

Property Value Units Conditions
. ) at standard
Boiling Point 222 °C ]
atmospheric pressure
Density 1.063 g/mL at 25 °C
Molecular Weight 120.15 g/mol
Refractive Index 1.441 at 20 °C
Flash Point 110 °C
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Experimental Protocols
Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The following protocol describes the capillary method for determining the boiling point
of 3-Ethoxy-1,2-propanediol.

Apparatus:

e Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Stand and clamps
Procedure:
o Asmall amount of 3-Ethoxy-1,2-propanediol is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the bottom of the test tube.

e The assembly is clamped and immersed in a Thiele tube or an oil bath.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heating is discontinued when a steady stream of bubbles is observed.
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e The liquid is allowed to cool. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[1][2][3]

Determination of Density

The density of a substance is its mass per unit volume. The following protocol outlines the
procedure for determining the density of 3-Ethoxy-1,2-propanediol using a pycnometer or a
graduated cylinder and a balance.

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Thermometer

Water bath (for temperature control)

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

e The vessel is filled with 3-Ethoxy-1,2-propanediol. If using a pycnometer, it is filled to the
mark. If using a graduated cylinder, a specific volume is measured.

e The temperature of the liquid is allowed to equilibrate to 25°C, using a water bath if
necessary.

e The mass of the vessel containing the liquid is measured.

e The volume of the liquid is determined. For a pycnometer, this is its calibrated volume. For a
graduated cylinder, the volume is read directly from the graduations.

e The density is calculated by dividing the mass of the liquid (mass of the filled vessel minus
the mass of the empty vessel) by its volume.[4]
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Synthesis Workflow of 3-Ethoxy-1,2-propanediol

The following diagram illustrates a common laboratory synthesis method for 3-Ethoxy-1,2-
propanediol starting from glycerol and ethanol.

Centrifugation
(Catalyst Separation)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Ethoxy-1,2-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

